Cas no 2679937-84-7 (rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine)

• Product Name: rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine
• CAS No: 2679937-84-7
• MF: C₈H₁₂F₅N
• MW: 217.179599761963
• MDL: MFCD34186277
• CID: 5620009
• PubChem ID: 165942067
• Update Time: 2025-06-11

rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-28320632
• rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine
• 2679937-84-7

• MDL： MFCD34186277
• Inchi： 1S/C8H12F5N/c1-5-3-2-4-6(14-5)7(9,10)8(11,12)13/h5-6,14H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： VCXLZTSSXAWCQL-PHDIDXHHSA-N
• SMILES： FC(C(F)(F)F)([C@H]1CCC[C@@H](C)N1)F

Computed Properties

• Exact Mass: 217.08899020g/mol
• Monoisotopic Mass: 217.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine

Recent Advances in the Study of rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine (CAS: 2679937-84-7)

The compound rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine (CAS: 2679937-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative, characterized by its pentafluoroethyl substituent, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological profiling, and potential as a scaffold for drug development.

One of the key breakthroughs in the synthesis of this compound involves the optimization of stereoselective routes to achieve high enantiomeric purity. Researchers have reported a novel catalytic asymmetric hydrogenation method that significantly improves the yield and purity of the desired (2R,6R)-isomer. This advancement is critical for ensuring the reproducibility and scalability of the compound for preclinical and clinical studies.

Pharmacological evaluations have revealed that rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine exhibits potent binding affinity for specific neurotransmitter receptors, particularly those involved in the modulation of pain and neuroinflammation. In vitro and in vivo studies have demonstrated its efficacy in animal models of chronic pain, with a favorable safety profile and minimal off-target effects. These findings suggest its potential as a lead compound for the development of novel analgesics.

Further investigations into the mechanism of action have highlighted the compound's ability to modulate ion channels and G-protein-coupled receptors (GPCRs). Structural-activity relationship (SAR) studies have identified key functional groups responsible for its bioactivity, providing valuable insights for the design of derivatives with enhanced potency and selectivity. Computational modeling and molecular docking studies have also been employed to predict binding modes and optimize interactions with target proteins.

In addition to its therapeutic potential, rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine has been explored as a tool compound in chemical biology. Its unique fluorinated structure makes it a valuable probe for studying protein-ligand interactions using techniques such as nuclear magnetic resonance (NMR) and X-ray crystallography. Recent publications have utilized this compound to elucidate the structural basis of receptor activation and inhibition, contributing to a deeper understanding of drug-receptor dynamics.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, bioavailability, and potential drug-drug interactions require further investigation. Ongoing research aims to address these limitations through medicinal chemistry optimization and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine (CAS: 2679937-84-7) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated pharmacological activities, position it as a valuable asset for future therapeutic innovations. Continued research and development efforts will be essential to fully realize its potential and translate these findings into clinical applications.